Cas no 53892-35-6 (1-methoxy-2,3-dimethylbutan-2-ol)

• Product Name: 1-methoxy-2,3-dimethylbutan-2-ol
• CAS No: 53892-35-6
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• CID: 5863122
• PubChem ID: 23384747
• Update Time: 2025-06-09

1-methoxy-2,3-dimethylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 1-methoxy-2,3-dimethyl-
• 1-methoxy-2,3-dimethylbutan-2-ol
• EN300-1255827
• 53892-35-6
• AKOS011827292

• Inchi： 1S/C7H16O2/c1-6(2)7(3,8)5-9-4/h6,8H,5H2,1-4H3
• InChI Key： NVTWSAVVAUNPKP-UHFFFAOYSA-N
• SMILES： C(OC)C(C)(O)C(C)C

Computed Properties

• Exact Mass: 132.115029749g/mol
• Monoisotopic Mass: 132.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.890±0.06 g/cm3(Predicted)
• Boiling Point: 35-36 °C(Press: 10 Torr)
• pka: 14.43±0.29(Predicted)

Additional information on 1-methoxy-2,3-dimethylbutan-2-ol

1-Methoxy-2,3-Dimethylbutan-2-Ol (CAS No. 53892-35-6): A Comprehensive Overview

1-Methoxy-2,3-dimethylbutan-2-ol (commonly referred to as 1-methoxy-2,3-dimethylbutan-2-ol) is a versatile organic compound with the CAS registry number 53892-35-6. This compound belongs to the class of alcohols and is characterized by its unique chemical structure, which includes a methoxy group (-OCH₃) attached to the first carbon of a branched butanol backbone. The presence of two methyl groups on the second carbon further enhances its structural complexity and functional diversity.

The molecular formula of 1-methoxy-2,3-dimethylbutan-2-ol is C₆H₁₂O₂, and its molecular weight is approximately 116.17 g/mol. The compound exists as a colorless liquid with a pleasant odor, making it suitable for various applications in the chemical industry. Recent studies have highlighted its potential in the synthesis of advanced materials, pharmaceutical intermediates, and specialty chemicals.

Structurally, 1-methoxy-2,3-dimethylbutan-2-ol exhibits a unique balance between hydrophilic and hydrophobic properties due to the presence of both polar (hydroxyl and methoxy groups) and non-polar (methyl groups) moieties. This balance makes it an ideal candidate for use in emulsifiers, solvents, and surfactants. Moreover, its ability to form stable complexes with other molecules has been leveraged in drug delivery systems and nanotechnology applications.

In terms of synthesis, 1-methoxy-2,3-dimethylbutan-2-ol can be prepared through various methods, including nucleophilic substitution reactions and acid-catalyzed esterifications. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly production methods. For instance, researchers have explored the use of heterogeneous catalysts to enhance reaction yields while minimizing waste generation.

The applications of 1-methoxy-2,3-dimethylbutan-2-ol span across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds and APIs (Active Pharmaceutical Ingredients). Its role in enhancing drug solubility and bioavailability has been extensively studied in recent clinical trials. Additionally, it finds utility in the cosmetics industry as a moisturizing agent and fragrance component.

In the realm of materials science, 1-methoxy-2,3-dimethylbutan-2-ol has been employed as a precursor for synthesizing high-performance polymers and coatings. Its ability to form strong intermolecular hydrogen bonds contributes to improved mechanical properties in polymer matrices. Recent research has also explored its potential in creating biodegradable plastics, aligning with global efforts to reduce environmental pollution.

From an environmental perspective, 1-methoxy-2,3-dimethylbutan-2-ol demonstrates moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a concern for ecotoxicologists. Regulatory agencies have implemented guidelines to ensure safe handling and disposal practices for this compound.

In conclusion, 1-methoxy-2,3-dimethylbutan-2-oL (CAS No. 53892-356) is a multifaceted organic compound with promising applications across diverse fields. Its unique chemical properties and versatile functionality continue to drive innovative research and development efforts. As industries increasingly prioritize sustainability and efficiency, this compound is expected to play an even more significant role in shaping future technologies.